rac-tert-butyl (3R,4R)-4-azido-3-hydroxypiperidine-1-carboxylate, trans
Overview
Description
Rac-tert-butyl (3R,4R)-4-azido-3-hydroxypiperidine-1-carboxylate, trans (RtbAHP) is a synthetic compound with a variety of applications in scientific research. It is a novel compound that has been studied for its potential therapeutic effects in many areas, including cancer, cardiovascular diseases, and metabolic disorders. RtbAHP is a versatile compound with a wide range of uses in laboratory experiments.
Scientific Research Applications
RtbAHP has been studied for its potential therapeutic effects in many areas, including cancer, cardiovascular diseases, and metabolic disorders. It has also been studied for its potential use as an imaging agent, as a drug delivery vehicle, and as an enzyme inhibitor. Additionally, RtbAHP has been studied for its potential use in the development of new drugs, as well as for its potential use in the treatment of various diseases.
Mechanism of Action
RtbAHP has been shown to act as an enzyme inhibitor, blocking the activity of certain enzymes involved in the metabolism of drugs and other compounds. Specifically, RtbAHP has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, RtbAHP has been shown to inhibit the activity of other enzymes, such as cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects
RtbAHP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce the size of tumors in animal models. Additionally, RtbAHP has been shown to reduce inflammation and oxidative stress, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
RtbAHP has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and can be stored for extended periods of time. Additionally, RtbAHP is a relatively safe compound with minimal toxicity. However, RtbAHP has several limitations for use in laboratory experiments. It is a relatively expensive compound, and its effects may vary depending on the experimental conditions.
Future Directions
The potential future directions for RtbAHP include further research into its therapeutic effects in various diseases, including cancer, cardiovascular diseases, and metabolic disorders. Additionally, further research into its potential as an imaging agent and a drug delivery vehicle is warranted. Additionally, further research into its potential use as an enzyme inhibitor and its potential use in the development of new drugs is also needed. Finally, further research into its biochemical and physiological effects is needed in order to better understand its potential therapeutic effects.
Synthesis Methods
RtbAHP is synthesized using a three-step process. The first step involves the reaction of 4-azido-3-hydroxypiperidine-1-carboxylic acid (AHPC) with tert-butyl bromide in the presence of a base. This reaction produces the intermediate 4-azido-3-hydroxypiperidine-1-carboxylate, trans-tert-butyl ester (AHPC-t-Bu). The second step involves the reaction of AHPC-t-Bu with sodium azide in the presence of a base. This reaction produces the final product, RtbAHP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-4-azido-3-hydroxypiperidine-1-carboxylate, trans involves the protection of the hydroxyl group, followed by the introduction of the azido group and the tert-butyl group. The stereochemistry of the piperidine ring must be carefully controlled to obtain the desired trans isomer.", "Starting Materials": [ "3-hydroxypiperidine", "tert-butyl chloroformate", "sodium azide", "triethylamine", "dimethylformamide", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "Protection of the hydroxyl group with tert-butyl chloroformate in the presence of triethylamine and dimethylformamide", "Introduction of the azido group by reaction with sodium azide in the presence of triethylamine and dimethylformamide", "Reduction of the azido group to the amine using hydrogen gas and palladium on carbon catalyst", "Formation of the trans isomer by careful control of the stereochemistry during the introduction of the tert-butyl group using tert-butyl magnesium chloride", "Removal of the protecting group with hydrochloric acid in diethyl ether", "Neutralization of the acid with sodium bicarbonate", "Extraction of the product with diethyl ether", "Drying of the organic layer with magnesium sulfate", "Filtration and concentration of the product", "Purification of the product by column chromatography" ] } | |
CAS RN |
859854-74-3 |
Product Name |
rac-tert-butyl (3R,4R)-4-azido-3-hydroxypiperidine-1-carboxylate, trans |
Molecular Formula |
C10H18N4O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2,2,2-trifluoroethyl)({[4-(trifluoromethyl)phenyl]methyl})amine](/img/structure/B6241321.png)